Hydrogen Bond Donor Capacity: 7-OH Confers HBD = 1 vs. HBD = 0 for Des-Hydroxy and 7-Methoxy Analogs
The target compound possesses a free 7-hydroxyl group that contributes one hydrogen bond donor (HBD = 1), whereas the des-hydroxy analog 6,8-dibromo-2-(naphthalen-1-yl)-4H-chromen-4-one (CAS 61222-77-3) and the 7-methoxy analog (CAS 61595-27-5) both have HBD = 0. [1][2] This single HBD increases the topological polar surface area (TPSA) to 46.5 Ų compared to approximately 26.3 Ų for the des-hydroxy analog and 35.5 Ų for the 7-methoxy analog. The presence of a hydrogen bond donor is a key parameter in drug-likeness filters (e.g., Lipinski's Rule of Five) and can critically influence target binding, aqueous solubility, and membrane permeability.
| Evidence Dimension | Hydrogen Bond Donor Count and Topological Polar Surface Area |
|---|---|
| Target Compound Data | HBD = 1; TPSA = 46.5 Ų (PubChem computed) |
| Comparator Or Baseline | Des-hydroxy analog (CAS 61222-77-3): HBD = 0, TPSA ≈ 26.3 Ų; 7-Methoxy analog (CAS 61595-27-5): HBD = 0, TPSA = 35.5 Ų |
| Quantified Difference | Target has +1 HBD and +20.2 Ų TPSA vs. des-hydroxy analog; +1 HBD and +11.0 Ų TPSA vs. 7-methoxy analog |
| Conditions | Computed physicochemical properties from PubChem (Cactvs 3.4.6.11 / XLogP3 3.0) |
Why This Matters
The 7-OH group enables hydrogen bond donation critical for target engagement in biological systems and provides a synthetic handle for further derivatization (etherification, esterification, glycosylation) that is unavailable in the des-hydroxy or methoxy-capped analogs.
- [1] PubChem Compound Summary for CID 12318354, 6,8-Dibromo-7-hydroxy-2-(naphthalen-1-yl)-4H-1-benzopyran-4-one. National Center for Biotechnology Information, 2025. View Source
- [2] PubChem Compound Summary for CID 12318355, 6,8-Dibromo-7-methoxy-2-(naphthalen-1-yl)-4H-1-benzopyran-4-one. National Center for Biotechnology Information, 2025. View Source
